Cas no 1258611-43-6 ([1,1'-Biphenyl]-3-carboxaldehyde, 2',4'-difluoro-2-hydroxy-)
[1,1'-Biphenyl]-3-carboxaldehyde, 2',4'-difluoro-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-3-carboxaldehyde, 2',4'-difluoro-2-hydroxy-
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- MDL: MFCD18086585
- Inchi: 1S/C13H8F2O2/c14-9-4-5-10(12(15)6-9)11-3-1-2-8(7-16)13(11)17/h1-7,17H
- InChI Key: RPCBILYICLLJLN-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(F)C=C2F)=CC=CC(C=O)=C1O
[1,1'-Biphenyl]-3-carboxaldehyde, 2',4'-difluoro-2-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB320778-5 g |
6-(2,4-Difluorophenyl)-2-formylphenol, 95%; . |
1258611-43-6 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB320778-5g |
6-(2,4-Difluorophenyl)-2-formylphenol, 95%; . |
1258611-43-6 | 95% | 5g |
€1159.00 | 2025-02-21 |
[1,1'-Biphenyl]-3-carboxaldehyde, 2',4'-difluoro-2-hydroxy- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on [1,1'-Biphenyl]-3-carboxaldehyde, 2',4'-difluoro-2-hydroxy-
Comprehensive Overview of [1,1'-Biphenyl]-3-carboxaldehyde, 2',4'-difluoro-2-hydroxy- (CAS No. 1258611-43-6)
[1,1'-Biphenyl]-3-carboxaldehyde, 2',4'-difluoro-2-hydroxy- (CAS No. 1258611-43-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and fine chemical synthesis. This compound, characterized by its unique biphenyl backbone and functional groups, serves as a critical intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, featuring difluoro and hydroxy substituents, contributes to its distinct chemical properties, making it a valuable asset in modern synthetic chemistry.
The growing interest in [1,1'-Biphenyl]-3-carboxaldehyde, 2',4'-difluoro-2-hydroxy- is closely tied to its potential applications in drug discovery. Researchers are increasingly exploring its role in the synthesis of novel small-molecule inhibitors and ligands for therapeutic targets. For instance, its carboxaldehyde group offers a reactive site for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the current trend in precision medicine and targeted therapy, where the demand for structurally diverse building blocks is at an all-time high.
In addition to its pharmaceutical relevance, CAS No. 1258611-43-6 has found utility in the development of advanced materials. The incorporation of fluorine atoms into organic frameworks is a hot topic in materials science, as it often enhances thermal stability, electronic properties, and resistance to degradation. This compound’s difluoro and hydroxy motifs make it a promising candidate for designing liquid crystals, OLEDs (organic light-emitting diodes), and other functional materials. As industries push toward sustainable and high-performance materials, the demand for such specialized intermediates is expected to rise.
From a synthetic chemistry perspective, the preparation of [1,1'-Biphenyl]-3-carboxaldehyde, 2',4'-difluoro-2-hydroxy- involves sophisticated techniques such as cross-coupling reactions and selective fluorination. These methods are frequently discussed in academic and industrial circles, particularly in the context of green chemistry and atom economy. Researchers are keen on optimizing these processes to minimize waste and improve yields, reflecting the broader shift toward environmentally friendly chemical manufacturing.
The compound’s spectroscopic properties and structural elucidation are also areas of active investigation. Advanced analytical techniques like NMR (nuclear magnetic resonance) and mass spectrometry are employed to confirm its purity and identity, ensuring its suitability for high-stakes applications. This emphasis on quality control resonates with the increasing focus on regulatory compliance and safety standards in chemical industries worldwide.
Another notable aspect of CAS No. 1258611-43-6 is its potential role in agrochemical research. The biphenyl scaffold is a common motif in herbicides and fungicides, and the introduction of fluorine and hydroxy groups can modulate biological activity. With the global push for sustainable agriculture and reduced environmental impact, this compound could contribute to the development of next-generation crop protection agents.
In summary, [1,1'-Biphenyl]-3-carboxaldehyde, 2',4'-difluoro-2-hydroxy- (CAS No. 1258611-43-6) is a versatile and strategically important compound with broad applications across multiple industries. Its unique structural features and reactivity profile make it a focal point for ongoing research in drug discovery, materials science, and synthetic methodology. As scientific and industrial communities continue to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.
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